Cas no 61272-04-6 (1,3-Hexadien-5-yne, 2,4-dimethyl-)

• Product name: 1,3-Hexadien-5-yne, 2,4-dimethyl-
• CAS No: 61272-04-6
• MF: C₈H₁₀
• MW: 106.165
• CID: 486302
• PubChem ID: 71397549

1,3-Hexadien-5-yne, 2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Hexadien-5-yne, 2,4-dimethyl-
• 2,4-dimethylhexa-1,3-dien-5-yne
• DTXSID90819042
• 61272-04-6

• Inchi： InChI=1S/C8H10/c1-5-8(4)6-7(2)3/h1,6H,2H2,3-4H3
• InChI Key： BCSLQJSLCRMLTP-UHFFFAOYSA-N
• SMILES： CC(=C)C=C(C)C#C

Computed Properties

• Exact Mass: 106.0783
• Monoisotopic Mass: 106.078250319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0